BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling N-(2-
Hydroxyethyl)maleimide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-(2-Hydroxyethyl)maleimide

Cat. No.: B073982

Essential Safety and Handling Guide for N-(2-
Hydroxyethyl)maleimide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of N-(2-Hydroxyethyl)maleimide, ensuring the
well-being of laboratory personnel and compliance with safety standards.

Chemical Identifier:

Property Value

Chemical Name N-(2-Hydroxyethyl)maleimide

Synonyms 1-(2-Hydroxy-ethyl)-pyrrole-2,5-dione, HEMI
CAS Number 1585-90-6

Molecular Formula CeH7NOs

Molecular Weight 141.13 g/mol

Hazard Identification and Classification

N-(2-Hydroxyethyl)maleimide is classified as a hazardous substance. It is crucial to
understand its potential health effects to ensure safe handling.
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GHS Hazard Statements:

Code Statement
H302 Harmful if swallowed
H312 Harmful in contact with skin
H315 Causes skin irritation
H319 Causes serious eye irritation
H332 Harmful if inhaled
H335 May cause respiratory irritation
Pictogram:
loalt text

Signal Word: Warning

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-(2-

Hydroxyethyl)maleimide to minimize exposure and ensure personal safety.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles or glasses with side
shields. A face shield may be required in

situations with a higher risk of splashing.

Skin Protection

Impervious gloves (e.g., nitrile rubber) and
protective clothing, such as a lab coat, to

prevent skin contact.

Respiratory Protection

Use in a well-ventilated area, preferably within a
chemical fume hood. If dust or aerosols are
generated, a dust respirator (e.g., N95 type)

may be necessary.
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Safe Handling and Storage Protocol

Adherence to the following step-by-step procedures is critical for the safe handling and storage
of N-(2-Hydroxyethyl)maleimide.

Operational Plan:
e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

o Verify that a safety shower and eyewash station are readily accessible and in good
working order.

o Confirm that all required PPE is available and in good condition.
e Handling the Compound:
o Don the appropriate PPE as specified in the table above before handling the chemical.
o Avoid breathing dust, vapor, mist, or gas.
o Prevent all contact with skin and eyes.

o Weigh and handle the solid compound within a chemical fume hood to minimize inhalation
exposure.

o Use appropriate tools and techniques to avoid the formation of dust.
o Storage:
o Store in a tightly closed container.

o Keep in a cool, dry, and dark place, away from incompatible materials such as oxidizing
agents. Recommended storage temperatures may vary, with some sources suggesting
refrigeration (2-8°C) or freezing (-20°C). Always consult the supplier-specific storage
recommendations.

o Protect from moisture and light.
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First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Procedure

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting

Eye Contact the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Immediately wash the affected skin with plenty

of soap and water. Remove contaminated
Skin Contact clothing and wash it before reuse. If skin

irritation occurs, seek medical advice or

attention.

Move the exposed person to fresh air at once. If

breathing becomes difficult, seek medical

Inhalation ) ] )
attention. If breathing has stopped, provide
artificial respiration.

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion

them 2-4 cupfuls of water or milk to drink. Seek

immediate medical attention.

Disposal Plan

Proper disposal of N-(2-Hydroxyethyl)maleimide and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

Waste Management:
e Collection:

o Collect all waste materials, including unused product and contaminated disposables (e.g.,
gloves, wipes), in a designated and clearly labeled hazardous waste container.
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o The container must be chemically resistant and have a secure lid.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the chemical name, "N-(2-
Hydroxyethyl)maleimide".

» Disposal Procedure:

o Dispose of the waste in a manner consistent with federal, state, and local environmental
regulations.

o Contact a licensed professional waste disposal service or your institution's Environmental
Health and Safety (EHS) department for guidance and to arrange for waste pickup.

o Do not dispose of this chemical down the drain or in regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and considerations for the safe handling of N-(2-
Hydroxyethyl)maleimide, from preparation to disposal.

« To cite this document: BenchChem. [Personal protective equipment for handling N-(2-
Hydroxyethyl)maleimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073982#personal-protective-equipment-for-handling-
n-2-hydroxyethyl-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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